Cas no 124808-78-2 (3-isocyanato-1-methyl-1H-Indole)

3-isocyanato-1-methyl-1H-Indole structure
124808-78-2 structure
Product Name:3-isocyanato-1-methyl-1H-Indole
CAS No:124808-78-2
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD11588129
CID:1103072
PubChem ID:19820427
Update Time:2025-04-20

3-isocyanato-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 3-isocyanato-1-methyl-1H-Indole
    • 3-isocyanato-1-methylindole
    • EN300-238913
    • AKOS006318131
    • MFCD11588129
    • DTXSID50600312
    • 124808-78-2
    • F2143-0205
    • SCHEMBL9731262
    • G42778
    • MDL: MFCD11588129
    • Inchi: 1S/C10H8N2O/c1-12-6-9(11-7-13)8-4-2-3-5-10(8)12/h2-6H,1H3
    • InChI Key: KONDNSIYLUAZFI-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CN(C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 172.063662883g/mol
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 34.4Ų

3-isocyanato-1-methyl-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM415570-250mg
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%+
250mg
$256 2022-09-03
Chemenu
CM415570-500mg
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%+
500mg
$466 2022-09-03
Chemenu
CM415570-1g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%+
1g
$611 2022-09-03
TRC
I809100-10mg
3-Isocyanato-1-methyl-1H-indole
124808-78-2
10mg
$ 50.00 2022-06-04
TRC
I809100-50mg
3-Isocyanato-1-methyl-1H-indole
124808-78-2
50mg
$ 160.00 2022-06-04
TRC
I809100-100mg
3-Isocyanato-1-methyl-1H-indole
124808-78-2
100mg
$ 250.00 2022-06-04
Enamine
EN300-238913-0.05g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
0.05g
$86.0 2024-06-19
Enamine
EN300-238913-0.1g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
0.1g
$129.0 2024-06-19
Enamine
EN300-238913-0.25g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
0.25g
$183.0 2024-06-19
Enamine
EN300-238913-0.5g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
0.5g
$342.0 2024-06-19
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited